Cas no 133070-80-1 (Benzene, 2-ethoxy-1,4-dinitro- (9CI))

Benzene, 2-ethoxy-1,4-dinitro- (9CI) structure
133070-80-1 structure
Product Name:Benzene, 2-ethoxy-1,4-dinitro- (9CI)
CAS No:133070-80-1
MF:C8H8N2O5
MW:212.15952205658
CID:1022766
PubChem ID:11492199
Update Time:2025-04-20

Benzene, 2-ethoxy-1,4-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-ethoxy-1,4-dinitro- (9CI)
    • 2-ethoxy-1,4-dinitrobenzene
    • 133070-80-1
    • DTXSID20467499
    • BENZENE, 2-ETHOXY-1,4-DINITRO-
    • SCHEMBL11058768
    • DB-285318
    • Inchi: 1S/C8H8N2O5/c1-2-15-8-5-6(9(11)12)3-4-7(8)10(13)14/h3-5H,2H2,1H3
    • InChI Key: HYQXQXJWUMOPKU-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 212.04334
  • Monoisotopic Mass: 212.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 95.51
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